Cas no 637325-07-6 (1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 637325-07-6
• MF: C₁₆H₁₄Cl₂N₂
• MW: 305.201761722565
• CID: 5924494
• PubChem ID: 962381
• Update Time: 2025-08-05

1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)methyl]-5,6-dimethylbenzimidazole
• CHEMBL1945510
• Z26251912
• 1-(2,4-dichlorobenzyl)-5,6-dimethyl-1H-benzimidazole
• EN300-17961248
• AT-057/42322289
• AKOS001139294
• SCHEMBL12770764
• 1-[(2,4-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole
• 637325-07-6
• 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole

• Inchi： 1S/C16H14Cl2N2/c1-10-5-15-16(6-11(10)2)20(9-19-15)8-12-3-4-13(17)7-14(12)18/h3-7,9H,8H2,1-2H3
• InChI Key： MRRYXJGSMVFFHY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=NC2C=C(C)C(C)=CC1=2)Cl

Computed Properties

• Exact Mass: 304.0534038g/mol
• Monoisotopic Mass: 304.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole

Comprehensive Analysis of 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 637325-07-6)

The compound 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 637325-07-6) is a benzodiazole derivative with significant interest in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichlorophenyl group and a dimethyl-benzodiazole core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole has surged due to their applications in developing antimicrobial agents and anti-inflammatory drugs. The compound's CAS No. 637325-07-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its structural analogs are also investigated for their photophysical properties, which are valuable in material science and optoelectronics.

The synthesis of 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its yield and purity is a key focus for industrial-scale production. Environmental sustainability is another hot topic, with researchers exploring green chemistry approaches to reduce waste and energy consumption during synthesis.

From a commercial perspective, CAS No. 637325-07-6 is gaining traction in the fine chemicals market. Suppliers and manufacturers are addressing FAQs about its storage conditions, solubility (DMSO or ethanol), and compatibility with other reagents. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards.

Future research directions for 1-(2,4-dichlorophenyl)methyl-5,6-dimethyl-1H-1,3-benzodiazole include its potential in cancer therapeutics and neuroprotective agents. Collaborative studies between academia and industry aim to unlock its full pharmacological profile. As interest in small-molecule drugs grows, this compound remains a promising candidate for next-generation therapeutics.